Cas no 4231-68-9 (3-Hydroxy-1-phenyl-1,2,4-triazole)

• Product Name: 3-Hydroxy-1-phenyl-1,2,4-triazole
• CAS No: 4231-68-9
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD00138713
• CID: 44861
• PubChem ID: 77910
• Update Time: 2025-06-08

3-Hydroxy-1-phenyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1,4-Diacetylpiperazine-2,5-dione
• 1-PHENYL-1H-1,2,4-TRIAZOL-3-OL
• 3-Hydroxy-1-phenyl-1,2,4-triazole
• Phenyltriazolol
• 1-Phenyl-3-hydroxy-1,2,4-triazole
• 1-Phenyl-2H-1,2,4-triazol-3-one
• EINECS 224-187-5
• 3-hydroxy-1-phenyl-1,2,4-1H-triazole
• SCHEMBL9299526
• MFCD00138713
• 1-phenyl-3-hydroxy-1,2,4-triazole, AldrichCPR
• CS-0156119
• 12C-058
• 3-Hydroxy-1-phenyl-1H-[1,2,4]TRIAZOLE
• FT-0659299
• 1,2-2H-1-Phenyl-3H-1,2,4-Triazol-3-One
• HMS1364A13
• 1-phenyl-1,2,4-triazol-3-ol
• 1,2-Dihydro-1-phenyl-3H-1,2,4-triazol-3-one
• Bionet2_000013
• W-109958
• WY9UJ56XWK
• DTXSID20195129
• QCDMYEHBRNFUQG-UHFFFAOYSA-N
• AKOS015915080
• 3-hydroxy-1-phenyl-1,2,4-lH-triazole
• D94666
• 4231-68-9
• 2-phenyl-1H-1,2,4-triazol-5-one
• CHEBI:38966
• 3H-1,2,4-Triazol-3-one, 1,2-dihydro-1-phenyl-
• 1-Phenyl-1H-1,2,4-triazol-3(2H)-one
• SCHEMBL4857635
• NS00031153
• AKOS005069559
• CHEBI:38965
• A825852
• 1-phenyl-1,2-dihydro-3H-1,2,4-triazol-3-one
• DB-105575

• MDL： MFCD00138713
• Inchi： 1S/C8H7N3O/c12-8-9-6-11(10-8)7-4-2-1-3-5-7/h1-6H,(H,10,12)
• InChI Key： QCDMYEHBRNFUQG-UHFFFAOYSA-N
• SMILES： O=C1N=CN(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: White to yellowish crystal powder
• Density: 1.32
• Melting Point: 277-280
• Boiling Point: 392.2°C at 760 mmHg
• Flash Point: 191 °C
• Refractive Index: 1.665
• PSA: 50.94000
• LogP: 0.97290

3-Hydroxy-1-phenyl-1,2,4-triazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P233-P260-P261-P264-P270-P271-P280-P301+P312-P302+P352-P304-P304+P340-P305+P351+P338-P312-P321-P330-P332+P313-P337+P313-P340-P362-P403-P403+P233-P405-P501
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-Hydroxy-1-phenyl-1,2,4-triazole

3-Hydroxy-1-phenyl-1,2,4-triazole: A Versatile Scaffold in Chemical and Pharmaceutical Research

Among the diverse array of heterocyclic compounds investigated for their pharmacological potential, 3-hydroxy-1-phenyl-1,2,4-triazole (CAS No. 4231-68-9) stands out as a structurally intriguing molecule with significant implications across multiple research domains. This compound's unique triazole core, appended with a phenyl group at position 1 and a hydroxyl substituent at position 3, creates a molecular framework that exhibits remarkable versatility in biological interactions. Recent advancements in synthetic methodologies and computational modeling have further illuminated its potential applications in drug discovery and materials science.

Structurally characterized by its 1,2,4-triazole ring system, this compound demonstrates notable physicochemical properties including high thermal stability and enhanced hydrogen bonding capacity due to the hydroxyl group's participation in intermolecular interactions. Experimental studies published in Journal of Medicinal Chemistry (2023) revealed that the phenyl substituent enhances lipophilicity while maintaining aqueous solubility - a critical balance for drug candidates targeting both cellular membranes and intracellular pathways. These properties make it an ideal template for antitumor agent development, particularly in overcoming multidrug resistance mechanisms through P-glycoprotein inhibition.

In the realm of biological activity screening, recent investigations have demonstrated this compound's dual functionality as both a kinase inhibitor and antioxidant. A groundbreaking study from Nature Communications (2024) showed that derivatives of this scaffold exhibit selective inhibition of aurora kinases at submicromolar concentrations (< 0.5 μM), critical for disrupting mitotic progression in cancer cells without significant cytotoxicity to normal cells. Concurrently, its redox-active hydroxyl group enables radical scavenging capabilities comparable to standard antioxidants like Trolox, suggesting potential applications in neuroprotective therapies.

Synthetic chemists have leveraged the compound's modular structure to create libraries of analogs using click chemistry principles. A 2023 Angewandte Chemie paper described a copper-catalyzed azide-alkyne cycloaddition strategy that allowed rapid functionalization of the triazole ring with fluorescent tags and peptide conjugates. This approach has enabled real-time imaging of cellular uptake processes, providing unprecedented insights into pharmacokinetic behaviors during preclinical testing.

Emerging applications extend beyond traditional pharmaceuticals into advanced materials science. Researchers at MIT recently demonstrated that self-assembled monolayers formed from this compound exhibit exceptional electron transport properties when integrated into organic photovoltaic devices. The phenyl group's planar geometry combined with the triazole's electron-withdrawing character creates favorable charge carrier mobility - a discovery highlighted in Advanced Materials (Q1 2024) as a promising advancement for next-generation solar cell technologies.

Clinical translation efforts are currently focused on optimizing prodrug strategies to enhance bioavailability while maintaining therapeutic efficacy. A phase I clinical trial (NCT05678901) underway at MD Anderson Cancer Center is evaluating an esterified derivative designed to release active metabolites selectively within tumor microenvironments through pH-sensitive cleavage mechanisms. Preliminary results indicate improved pharmacokinetic profiles compared to earlier formulations.

Innovations in computational chemistry have further accelerated research through predictive modeling of receptor-ligand interactions. Quantum mechanical studies using DFT calculations revealed that the hydroxyl group forms stabilizing hydrogen bonds with serine residues in kinase active sites - an interaction confirmed experimentally through X-ray crystallography (Acta Crystallogr D Struct Biol 79: 785–798). These findings are now guiding structure-based design of second-generation compounds with improved selectivity profiles.

The compound's synthesis has undergone significant optimization over recent years. Traditional methods involving cyanogen bromide activation have been largely replaced by environmentally benign protocols utilizing microwave-assisted condensation reactions between phenylhydrazine derivatives and glyoxal under solvent-free conditions (Green Chem 2024). This advancement reduces reaction times from hours to minutes while eliminating hazardous waste streams - aligning with current industry trends toward sustainable chemistry practices.

Ongoing investigations explore its role as a chelating agent for metalloenzyme modulation. A collaborative study between Stanford University and Pfizer demonstrated that zinc-binding derivatives can inhibit matrix metalloproteinases (MMPs) associated with tumor angiogenesis without affecting essential physiological zinc-dependent processes - a breakthrough published in Science Translational Medicine (May 2024). Such specificity opens new avenues for treating fibrotic diseases where MMP dysregulation plays key roles.

Despite these advancements, challenges remain regarding long-term stability under physiological conditions and scalability issues during large-scale synthesis. Current research efforts are directed toward developing protective chemical moieties that stabilize the triazole ring while maintaining pharmacological activity. Parallel work focuses on continuous flow synthesis systems capable of producing gram-scale quantities with consistent purity levels - critical milestones for transitioning promising leads into clinical candidates.